Cas no 2580240-96-4 (ethyl 3-(2-aminopropyl)sulfanylbenzoate)

• Product Name: ethyl 3-(2-aminopropyl)sulfanylbenzoate
• CAS No: 2580240-96-4
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 5664515
• PubChem ID: 165893166
• Update Time: 2025-06-16

ethyl 3-(2-aminopropyl)sulfanylbenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-27728890
• ethyl 3-[(2-aminopropyl)sulfanyl]benzoate
• 2580240-96-4
• ethyl 3-(2-aminopropyl)sulfanylbenzoate

• Inchi： 1S/C12H17NO2S/c1-3-15-12(14)10-5-4-6-11(7-10)16-8-9(2)13/h4-7,9H,3,8,13H2,1-2H3
• InChI Key： QVUTYVQSVFEIPF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)OCC)C=1)CC(C)N

Computed Properties

• Exact Mass: 239.09799996g/mol
• Monoisotopic Mass: 239.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 77.6Ų

Additional information on ethyl 3-(2-aminopropyl)sulfanylbenzoate

Professional Introduction to Ethyl 3-(2-aminopropyl)sulfanylbenzoate (CAS No. 2580240-96-4)

Ethyl 3-(2-aminopropyl)sulfanylbenzoate, with the chemical identifier CAS No. 2580240-96-4, is a compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its ethyl 3-(2-aminopropyl)sulfanylbenzoate structure, exhibits a unique combination of chemical properties that make it a promising candidate for various applications, particularly in drug development and bioorganic synthesis.

The molecular structure of ethyl 3-(2-aminopropyl)sulfanylbenzoate consists of a benzoate core substituted with an ethyl group at the third position and a sulfanyl group linked to a 2-aminopropyl chain. This configuration imparts distinct reactivity and binding capabilities, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both amino and sulfanyl functional groups allows for diverse chemical modifications, which are crucial for tailoring the compound's properties for specific applications.

In recent years, there has been growing interest in the development of novel sulfanyl-containing compounds due to their potential biological activities. Sulfanyl groups are known to enhance the solubility and bioavailability of molecules, making them attractive for pharmaceutical applications. Ethyl 3-(2-aminopropyl)sulfanylbenzoate, with its unique structural features, has been explored in several research studies as a precursor for biologically active agents.

One of the most notable areas where ethyl 3-(2-aminopropyl)sulfanylbenzoate has been investigated is in the field of medicinal chemistry. Researchers have utilized this compound as a building block for synthesizing small-molecule drugs that target various therapeutic pathways. For instance, studies have demonstrated its role in the development of compounds with anti-inflammatory and analgesic properties. The< strong>ethyl 3-(2-aminopropyl)sulfanylbenzoate moiety has been shown to interact with biological targets in a manner that modulates inflammatory responses, providing a potential therapeutic edge.

Furthermore, ethyl 3-(2-aminopropyl)sulfanylbenzoate has found applications in the synthesis of bioactive peptides and proteins. Its structural framework allows for the introduction of sulfanyl groups, which can improve the stability and bioactivity of peptide-based drugs. This has opened up new avenues for developing peptide analogs with enhanced pharmacological profiles.

The compound's versatility also extends to its use as a ligand in coordination chemistry. The sulfanyl group can act as a coordinating site for metal ions, forming stable complexes that have applications in catalysis and material science. These complexes have been studied for their potential use in catalytic processes that are environmentally friendly and efficient.

In terms of synthetic methodologies, ethyl 3-(2-aminopropyl)sulfanylbenzoate serves as an important intermediate in multi-step syntheses. Its reactivity allows for the introduction of various functional groups, enabling chemists to construct complex molecular architectures with precision. This has been particularly useful in the development of novel heterocyclic compounds, which are known for their broad spectrum of biological activities.

Recent advancements in computational chemistry have also highlighted the importance of ethyl 3-(2-aminopropyl)sulfanylbenzoate in drug design. Molecular modeling studies have revealed its potential as a scaffold for designing molecules with specific binding affinities to biological targets. These studies have provided valuable insights into the structural requirements needed for optimizing drug-like properties.

The compound's role in material science is another area where it has made significant contributions. Ethyl 3-(2-aminopropyl)sulfanylbenzoate has been used to develop novel polymers and coatings with enhanced thermal stability and mechanical strength. These materials have potential applications in industries ranging from aerospace to automotive, where high-performance materials are essential.

In conclusion, ethyl 3-(2-aminopropyl)sulfanylbenzoate (CAS No. 2580240-96-4) is a multifaceted compound with diverse applications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool in pharmaceutical research, bioorganic synthesis, coordination chemistry, and material science. As research continues to uncover new possibilities, this compound is likely to play an even greater role in advancing scientific knowledge and technological innovation.